Benzyl 4-(3-methoxy-3-oxopropanoyl)piperidine-1-carboxylate
Overview
Description
Benzyl 4-(3-methoxy-3-oxopropanoyl)piperidine-1-carboxylate is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is commonly used as a reagent in organic synthesis and has been shown to have a variety of biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of benzyl 4-(3-methoxy-3-oxopropanoyl)piperidine-1-carboxylate is not fully understood. However, it is believed that this compound works by inhibiting the growth and proliferation of cancer cells and bacteria. This is thought to be due to the compound's ability to interfere with the cell cycle and DNA replication.
Biochemical and Physiological Effects:
This compound has a variety of biochemical and physiological effects. This compound has been shown to induce apoptosis in cancer cells, which is the process of programmed cell death. It has also been shown to have antibacterial properties, making it effective against a variety of different bacteria.
Advantages and Limitations for Lab Experiments
One of the main advantages of using benzyl 4-(3-methoxy-3-oxopropanoyl)piperidine-1-carboxylate in lab experiments is its ability to inhibit the growth and proliferation of cancer cells and bacteria. This makes it a valuable tool for researchers studying cancer and infectious diseases. However, one of the limitations of using this compound is that it can be toxic to normal cells in high concentrations.
Future Directions
There are many potential future directions for research involving benzyl 4-(3-methoxy-3-oxopropanoyl)piperidine-1-carboxylate. One area of research could be the development of new cancer treatments and antibiotics based on this compound. Another area of research could be the study of the compound's mechanism of action and how it interacts with different types of cells. Additionally, research could be done to explore the potential side effects of this compound and how they can be minimized.
Scientific Research Applications
Benzyl 4-(3-methoxy-3-oxopropanoyl)piperidine-1-carboxylate has a variety of potential applications in scientific research. One of the most promising applications of this compound is in the development of new drugs. This compound has been shown to have antitumor and antibacterial properties, making it a potential candidate for the development of new cancer treatments and antibiotics.
properties
IUPAC Name |
benzyl 4-(3-methoxy-3-oxopropanoyl)piperidine-1-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21NO5/c1-22-16(20)11-15(19)14-7-9-18(10-8-14)17(21)23-12-13-5-3-2-4-6-13/h2-6,14H,7-12H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QPXYTRJWAYSYDM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CC(=O)C1CCN(CC1)C(=O)OCC2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21NO5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90678338 |
Source
|
| Record name | Benzyl 4-(3-methoxy-3-oxopropanoyl)piperidine-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90678338 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
319.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1013353-70-2 |
Source
|
| Record name | Benzyl 4-(3-methoxy-3-oxopropanoyl)piperidine-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90678338 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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